5-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole
Overview
Description
5-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole is a useful research compound. Its molecular formula is C15H19BBrNO2 and its molecular weight is 336.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Anti-Cancer Activity
Compounds derived from indole, including those with bromo-substitutions, have shown significant potential in medicinal chemistry, particularly in anti-cancer applications. A study by Mahal et al. (2016) discusses the synthesis of 5-(1-Methyl-4-phenyl-imidazol-5-yl)indoles as analogs of the natural vascular-disrupting agent combretastatin A-4. These compounds exhibited superior cytotoxic and anti-vascular effects on chemoresistant cancer cells and tumors, highlighting their potential in cancer therapy Mahal et al., 2016.
Molecular Structure and Interaction Analysis
The structural characterization of bromo-substituted indole derivatives is crucial for understanding their chemical properties and potential applications. Barakat et al. (2017) explored the intermolecular interactions in the crystal structure of a bromo-indole derivative, providing insights into its molecular geometry and electronic properties through spectroscopic and thermal analysis Barakat et al., 2017.
Biological Activities and Applications
Investigations into the biological activities of bromo-indole derivatives have yielded promising results across various domains, including antimicrobial and antimalarial activities. The study by Hu et al. (2002) found that derivatives of bromo-indoles, isolated from the Jamaican sponge Smenospongia aurea, displayed significant antimalarial and antimycobacterial activity, alongside selectivity for the serotonin 5-HT2 receptor, suggesting their potential in treating infectious diseases and modulating serotonin receptors Hu et al., 2002.
Synthesis and Chemical Properties
The synthesis of bromo-substituted indoles, including methodologies and their chemical properties, is an area of ongoing research. For example, Parsons et al. (2011) reported an efficient synthesis approach for 5,6-dibromoindoles, showcasing the applicability of these compounds as building blocks in organic synthesis and potential pharmaceuticals Parsons et al., 2011.
Properties
IUPAC Name |
5-bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BBrNO2/c1-14(2)15(3,4)20-16(19-14)13-9-10-8-11(17)6-7-12(10)18(13)5/h6-9H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBAYEAQTJRVESZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(N2C)C=CC(=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BBrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80681952 | |
Record name | 5-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1192037-87-8 | |
Record name | 5-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80681952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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